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Compound of Interest

Compound Name: 4'-Bromo-resveratrol

Cat. No.: B088990

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents are paramount for laboratory safety and environmental
compliance. This guide provides essential, immediate safety and logistical information for
handling 4'-Bromo-resveratrol, a synthetic derivative of resveratrol investigated for its anti-
cancer properties.[1]

Chemical and Physical Properties

4'-Bromo-resveratrol is a potent inhibitor of the deacetylases sirtuin 1 (SIRT1) and 3 (SIRT3).
[2][3] Understanding its physical and chemical properties is the first step in safe handling.
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Property Value Source
Chemical Formula C14H11BrO2 [1112]
Molecular Weight 291.14 g/mol [2]
White to yellow to brown
Appearance
powder/crystal
CAS Number 1224713-90-9 [1][2]
Melting Point 267°C
DMSO: 20 mg/mL, clear; DMF:
N 100 mg/mL; Ethanol: 50
Solubility [2][4]
mg/mL; PBS (pH 7.2): 100
pg/mL
Storage Temperature 2-8°C, protect from light
Stability > 4 years [2]

Hazard Identification and Personal Protective
Equipment (PPE)

4'-Bromo-resveratrol is classified with the following hazard statements: H315 (Causes skin
irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation).
Therefore, appropriate personal protective equipment must be worn at all times.
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Hazard Class

GHS Pictogram

Recommended PPE

Skin Irritant (Category 2)

wialt text

Chemical-resistant gloves

(e.g., nitrile), lab coat.

Eye Irritant (Category 2)

Lr:alt text

Safety goggles or a face
shield.

Specific Target Organ Toxicity -
Single Exposure (Category 3),

Respiratory Tract Irritation

wialt text

Use in a well-ventilated area,
preferably within a chemical
fume hood. A NIOSH/MSHA
approved respirator may be
necessary for large quantities
or in case of insufficient

ventilation.[5]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is crucial to minimize exposure and ensure

experimental integrity.
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Caption: Workflow for the safe handling of 4'-Bromo-resveratrol.
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e Preparation:
o Put on all required PPE as detailed in the table above.

o Ensure all work is conducted in a certified chemical fume hood to minimize inhalation

exposure.[6]

o Gather all necessary equipment, including spatulas, weigh boats, solvent, and waste

containers.
e Handling:

o Before opening, allow the container of 4'-Bromo-resveratrol to equilibrate to room
temperature to prevent condensation.

o Carefully weigh the required amount of the powdered compound. Avoid creating dust.

o To prepare a stock solution, add the solvent to the solid. Refer to the solubility data for
appropriate solvents.

e Cleanup and Storage:
o Thoroughly decontaminate all work surfaces and equipment after use.
o Dispose of all contaminated materials in a designated hazardous waste container.

o Securely seal the container of 4'-Bromo-resveratrol and store it at 2-8°C, protected from
light.

Disposal Plan

Proper disposal of 4'-Bromo-resveratrol and its associated waste is critical to prevent
environmental contamination and ensure regulatory compliance.

Waste Categorization and Collection:

o Solid Waste: Collect unused or expired solid 4'-Bromo-resveratrol, as well as contaminated
consumables (e.g., weigh paper, gloves, pipette tips), in a designated, properly labeled
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hazardous waste container.[7]

e Liquid Waste: Solutions of 4'-Bromo-resveratrol should be collected in a separate, labeled
hazardous waste container for halogenated organic compounds. Do not dispose of this
waste down the sanitary sewer.[7]

Labeling and Storage of Waste:

All waste containers must be clearly labeled with:

The words "Hazardous Waste"

The full chemical name: "4'-Bromo-resveratrol"

The specific hazards (e.qg., "Skin Irritant,” "Eye Irritant™)

The accumulation start date

Store waste containers in a designated satellite accumulation area within the laboratory, away
from incompatible materials.

Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of the hazardous waste. Follow all local, state, and federal regulations for
the disposal of chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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resveratrol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b088990#personal-protective-equipment-for-handling-
4-bromo-resveratrol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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